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Introduction

Adifyline™ (Acetyl Hexapeptide-38) is a cosmetic peptide designed to increase local volume

by enhancing adipogenesis, the process of forming mature fat cells (adipocytes) from

preadipocytes.[1][2] The proposed mechanism of action involves the stimulation of the

peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1α).[1][3] PGC-1α

is a transcriptional coactivator that plays a crucial role in regulating cellular energy metabolism,

mitochondrial biogenesis, and adipogenesis.[4][5] It interacts with and coactivates the

peroxisome proliferator-activated receptor-gamma (PPARγ), a master regulator of adipocyte

differentiation.[6][7][8] By upregulating PGC-1α, Adifyline™ is suggested to enhance the rate

of adipogenesis, leading to greater lipid accumulation and volume growth in targeted areas.[1]

[3][4]

These application notes provide a detailed protocol for quantifying the in vitro effects of

Adifyline™ on PGC-1α mRNA expression in human preadipocytes using quantitative reverse

transcription-polymerase chain reaction (qRT-PCR).
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Adifyline™ is believed to initiate a signaling cascade that culminates in adipogenesis. The

peptide stimulates the expression of PGC-1α, which then co-activates PPARγ.[6] The activated

PPARγ, in conjunction with other transcription factors, binds to specific DNA regions to regulate

the expression of genes involved in adipocyte differentiation and lipid metabolism.[6][9][10] This

ultimately leads to the maturation of preadipocytes into lipid-storing adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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